Cas no 726-91-0 (N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide)

• Product name: N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide
• CAS No: 726-91-0
• MF: C₁₁H₁₃N₃O₂FP
• MW: 269.21202
• CID: 1756701
• PubChem ID: 120355

N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[bis(aziridin-1-yl)phosphoryl]-3-fluorobenzamide
• N-[Bis(1-aziridinyl)phosphinyl]-m-fluorobenzamide
• A-52
• N-[Bis(aziridin-1-yl)phosphoryl]-3-fluorobenzene-1-carboximidic acid
• DTXSID20993465
• N-(Bis(1-aziridinyl)phosphinyl)-m-fluorobenzamide
• N-[Bis(1-Aziridinyl)Phosphinyl]-3-Fluorobenzamide
• BRN 1586482
• Benzamide, N-(bis(1-aziridinyl)phosphinyl)-m-fluoro-
• 726-91-0

• Inchi： InChI=1S/C11H13FN3O2P/c12-10-3-1-2-9(8-10)11(16)13-18(17,14-4-5-14)15-6-7-15/h1-3,8H,4-7H2,(H,13,16,17)
• InChI Key： UVWOMNGRMYOHOB-UHFFFAOYSA-N
• SMILES： C1CN1P(=O)(NC(=O)C2=CC(=CC=C2)F)N3CC3

Computed Properties

• Exact Mass: 269.07309
• Monoisotopic Mass: 269.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• Density: 1.47
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.618
• PSA: 52.19